Cas no 1805836-56-9 (2-Fluoro-1H-benzimidazole-4-acetonitrile)

• Product Name: 2-Fluoro-1H-benzimidazole-4-acetonitrile
• CAS No: 1805836-56-9
• MF: C₉H₆FN₃
• MW: 175.162444591522
• CID: 4816025
• Update Time: 2025-06-13

2-Fluoro-1H-benzimidazole-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-1H-benzimidazole-4-acetonitrile

• Inchi： 1S/C9H6FN3/c10-9-12-7-3-1-2-6(4-5-11)8(7)13-9/h1-3H,4H2,(H,12,13)
• InChI Key： PHWMUBDJVKXXHZ-UHFFFAOYSA-N
• SMILES： FC1=NC2C(CC#N)=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.6
• Topological Polar Surface Area: 52.5

Additional information on 2-Fluoro-1H-benzimidazole-4-acetonitrile

Introduction to 2-Fluoro-1H-benzimidazole-4-acetonitrile (CAS No. 1805836-56-9)

2-Fluoro-1H-benzimidazole-4-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1805836-56-9, is a fluorinated benzimidazole derivative featuring an acetonitrile substituent at the 4-position. This compound has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. The presence of a fluorine atom at the 2-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular recognition applications.

The benzimidazole core is a well-documented pharmacophore in medicinal chemistry, widely recognized for its role in various bioactive molecules, including antiviral, anticancer, and antimicrobial agents. The introduction of fluorine into this core structure enhances metabolic stability, binding affinity, and overall pharmacological efficacy. Specifically, the 2-fluoro group modulates the electronic distribution of the benzimidazole ring, influencing its interactions with biological targets such as enzymes and receptors.

The 4-acetonitrile moiety further extends the functional diversity of this compound. The electron-withdrawing nature of the nitrile group can fine-tune the reactivity and selectivity of the benzimidazole scaffold, making it an attractive intermediate for synthesizing more complex derivatives. This combination of features positions 2-fluoro-1H-benzimidazole-4-acetonitrile as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in fluorinated benzimidazoles due to their reported bioactivities. For instance, studies have highlighted the potential of such derivatives as kinase inhibitors, particularly in targeting aberrantly active kinases involved in cancer progression. The fluorine atom’s ability to enhance binding affinity has been leveraged to develop more potent and selective inhibitors compared to their non-fluorinated counterparts.

Moreover, the acetonitrile substituent at the 4-position can serve as a handle for further chemical modifications, enabling the synthesis of libraries of analogs for high-throughput screening. This flexibility is crucial in drug discovery pipelines, where rapid identification of lead compounds is essential. The structural motif of 2-fluoro-1H-benzimidazole-4-acetonitrile has been explored in several preclinical studies aimed at identifying novel therapeutic agents.

One notable area of research involves the investigation of 2-fluoro-1H-benzimidazole-4-acetonitrile as a precursor for developing antimicrobial agents. The fluorinated benzimidazole scaffold has demonstrated activity against resistant bacterial strains by interfering with essential bacterial processes such as DNA replication and metabolic pathways. The acetonitrile group’s role in modulating these interactions remains an active area of investigation.

Recent advances in computational chemistry have also facilitated the study of 2-fluoro-1H-benzimidazole-4-acetonitrile by enabling virtual screening and molecular dynamics simulations. These approaches have helped researchers predict binding affinities and optimize lead structures before experimental validation. Such computational strategies are becoming increasingly integral to modern drug discovery workflows.

The synthesis of 2-fluoro-1H-benzimidazole-4-acetonitrile typically involves multi-step organic transformations starting from commercially available precursors such as fluorene or halogenated benzimidazoles. Advances in synthetic methodologies have improved yields and purity, making this compound more accessible for research purposes. Techniques like palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired fluorinated benzimidazole core.

In conclusion, 2-fluoro-1H-benzimidazole-4-acetonitrile (CAS No. 1805836-56-9) represents a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of a fluorine atom and an acetonitrile substituent makes it a versatile scaffold for developing bioactive molecules targeting various diseases. Ongoing research continues to uncover new applications for this derivative, underscoring its importance in modern medicinal chemistry.